Cas no 2171892-74-1 (2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid)

2-{3-[4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido]phenyl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis and solid-phase applications. Its key structural features include an alkyne linker and a phenylacetic acid moiety, enabling selective modifications such as click chemistry or further functionalization. The Fmoc group ensures compatibility with standard deprotection protocols, while the rigid alkyne spacer enhances stability during synthesis. This compound is particularly valuable in constructing complex peptide architectures or bioconjugates, offering precise control over molecular assembly. Its high purity and well-defined reactivity make it suitable for research in medicinal chemistry and materials science, where tailored molecular design is critical.
2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid structure
2171892-74-1 structure
Product Name:2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid
CAS No:2171892-74-1
MF:C27H22N2O5
MW:454.473987102509
CID:6104769
PubChem ID:165555460
Update Time:2025-06-15

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid
    • 2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
    • EN300-1550998
    • 2171892-74-1
    • Inchi: 1S/C27H22N2O5/c30-25(29-19-8-5-7-18(15-19)16-26(31)32)13-6-14-28-27(33)34-17-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-5,7-12,15,24H,14,16-17H2,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: DDDADNCAZLYQRS-UHFFFAOYSA-N
    • SMILES: O(C(NCC#CC(NC1=CC=CC(CC(=O)O)=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 454.15287181g/mol
  • Monoisotopic Mass: 454.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 105Ų

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1550998-0.05g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1550998-0.1g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1550998-0.25g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1550998-0.5g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1550998-1.0g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
1g
$3368.0 2023-06-05
Enamine
EN300-1550998-2.5g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1550998-5.0g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
5g
$9769.0 2023-06-05
Enamine
EN300-1550998-10.0g
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
10g
$14487.0 2023-06-05
Enamine
EN300-1550998-50mg
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
50mg
$2829.0 2023-09-25
Enamine
EN300-1550998-100mg
2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
2171892-74-1
100mg
$2963.0 2023-09-25

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid Related Literature

Additional information on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid

Comprehensive Overview of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid (CAS No. 2171892-74-1)

In the realm of organic chemistry and pharmaceutical research, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid (CAS No. 2171892-74-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a phenylacetic acid moiety, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals frequently search for its applications, synthesis methods, and stability, making it a trending topic in scientific discussions.

The Fmoc-protected derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for peptide-based therapeutics—such as those targeting metabolic disorders or cancer—the relevance of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid has surged. Its CAS No. 2171892-74-1 is often queried in databases like PubChem and Reaxys, reflecting its importance in high-throughput screening and combinatorial chemistry.

One of the most searched questions about this compound revolves around its solubility and reactivity in organic solvents. Studies indicate that the phenylacetic acid segment enhances solubility in polar aprotic solvents like DMF or DMSO, which are staples in SPPS. Meanwhile, the alkynyl linker in its structure offers click chemistry compatibility, a hot topic in bioconjugation and materials science. This dual functionality makes it a versatile building block for designing drug-delivery systems and biomaterials.

Another area of interest is the compound’s stability under various conditions. The Fmoc group is known for its labile nature under basic conditions, which is critical for deprotection steps in peptide synthesis. Researchers often optimize protocols to balance efficiency and yield, addressing common challenges like racemization or side reactions. These nuances are frequently discussed in forums and publications, highlighting the compound’s role in advancing green chemistry initiatives.

From an industrial perspective, scalability is a key concern. The synthesis of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid involves multi-step reactions, including Sonogashira coupling and carbodiimide-mediated amidation. Manufacturers are investing in continuous-flow systems to improve throughput, aligning with the broader shift toward sustainable chemical production. This aligns with the rising popularity of searches like “cost-effective Fmoc-amino acid derivatives” or “large-scale peptide synthesis.”

In summary, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid (CAS No. 2171892-74-1) stands at the intersection of innovation and practicality. Its applications span from peptide therapeutics to biomaterials engineering, driven by its unique chemical properties. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of chemists and pharmacologists worldwide.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd